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Compound of Interest

Compound Name: Lacidipine-13C8

Cat. No.: B12392200

This document provides essential safety and logistical information for the proper disposal of
Lacidipine-13C8, a stable isotope-labeled compound used in research. The procedures
outlined are designed to ensure the safety of laboratory personnel and compliance with
environmental regulations. As Lacidipine-13C8 shares the fundamental chemical properties of
Lacidipine, its handling and disposal should follow the same precautions.

Hazard and Safety Overview

Lacidipine is classified as harmful if swallowed.[1][2] While its environmental impact has not
been fully investigated, prudence dictates that it should not be released into the environment.
[3][4] All disposal procedures must comply with local, state, and federal regulations for
chemical waste.[5][6]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12392200?utm_src=pdf-interest
https://www.benchchem.com/product/b12392200?utm_src=pdf-body
https://www.benchchem.com/product/b12392200?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/28270m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09236.pdf?1515083608
https://www.fishersci.com/store/msds?partNumber=AC463180010&productDescription=LACIDIPINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-647_GB.pdf
https://www.hercenter.org/dental/pharma.php
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Compound Characteristics Data

Chemical Name Lacidipine-13C8

Parent Compound CAS No. 103890-78-4[1][3][7]

Molecular Formula C26H33NO6 (for parent compound)[7]
Physical Form Solid[7]

Hazard Classification GHSO07: Harmful if swallowed[1]

Organic Solvents: Soluble in ethanol, DMSO,
Solubility and DMF.[7] Aqueous Buffers: Sparingly soluble.

[7]

] ) ] Do not empty into drains or release into the
Primary Disposal Precaution _
environment.[3]

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for disposing of Lacidipine-13C8 waste
generated in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Lacidipine-13C8, ensure appropriate PPE is worn to prevent exposure.
e Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[4]
o Eye/Face Protection: Use safety glasses with side shields or chemical goggles.[2][3]

» Skin and Body Protection: Wear a lab coat or other suitable protective clothing to prevent
skin exposure.[2][3][4]

Waste Segregation and Collection

Proper segregation is critical for safe disposal. Never mix incompatible waste streams.

e Solid Waste:
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o Collect unused or expired Lacidipine-13C8 powder, contaminated weigh boats, and
contaminated consumables (e.g., pipette tips, wipes) in a dedicated, robust, and sealable
container.

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name: "Lacidipine-13C8."

e Liquid Waste:

o Collect solutions containing Lacidipine-13C8 (e.g., from stock solutions in DMSO or DMF)
in a separate, leak-proof, and chemically compatible container.

o The container must be clearly labeled as "Hazardous Waste" and list all chemical
constituents, including solvents and their approximate concentrations (e.g., "Lacidipine-
13C8 in DMSQO").

o Crucially, do not dispose of Lacidipine-13C8 solutions down the drain.[3]

Storage

o Store sealed waste containers in a designated, well-ventilated, and secure hazardous waste
accumulation area.

e Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.[2][3]

Final Disposal

» Arrange for the pickup and disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

» All waste must be disposed of at an approved and permitted waste disposal plant, typically
via incineration for pharmaceutical waste.[3][5][8]

o Ensure all documentation, such as hazardous waste manifests, is completed in accordance
with EPA (under RCRA) and local regulations.[6][8][9]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
Lacidipine-13C8.

Lacidipine-13C8 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste

Solid Waste Liquid Waste

Collect in Labeled Collect in Labeled
Solid Hazardous Waste Container Liguid Hazardous Waste Container

Step 3: Store Securely in
Designated Waste Area

Step 4: Dispose via Certified
Hazardous Waste Contractor

Disposal Complete
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Caption: Workflow for the safe disposal of Lacidipine-13C8 waste.

Disclaimer: This guide is intended for informational purposes and is based on publicly available
safety data. Always consult your institution's specific safety protocols and Environmental Health
and Safety (EHS) department for guidance and to ensure full compliance with all applicable
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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